Cas no 2229091-19-2 (2-amino-1-(2-phenoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-phenoxyphenyl)propan-1-one
• CAS No: 2229091-19-2
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 6447109
• PubChem ID: 165701434
• Update Time: 2025-06-12

2-amino-1-(2-phenoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-phenoxyphenyl)propan-1-one
• EN300-1863343
• 2229091-19-2

• Inchi： InChI=1S/C15H15NO2/c1-11(16)15(17)13-9-5-6-10-14(13)18-12-7-3-2-4-8-12/h2-11H,16H2,1H3
• InChI Key： KVJWIKYQKVEXBO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1C(C(C)N)=O

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-(2-phenoxyphenyl)propan-1-one

Introduction to 2-amino-1-(2-phenoxyphenyl)propan-1-one (CAS No. 2229091-19-2)

2-amino-1-(2-phenoxyphenyl)propan-1-one, identified by the chemical compound code CAS No. 2229091-19-2, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a structural framework that integrates an amino group, a propanone moiety, and a phenoxyphenyl substituent, has garnered attention due to its potential applications in medicinal chemistry and as a key intermediate in the synthesis of biologically active molecules.

The structural composition of 2-amino-1-(2-phenoxyphenyl)propan-1-one lends itself to diverse chemical functionalities, making it a versatile building block for the development of novel therapeutic agents. The presence of both an amino group and a carbonyl group provides opportunities for further derivatization, enabling the creation of amides, imines, or other heterocyclic structures that are prevalent in drug design. Additionally, the phenoxyphenyl moiety introduces aromatic stability and potential interactions with biological targets, which are critical factors in pharmaceutical development.

In recent years, the interest in 2-amino-1-(2-phenoxyphenyl)propan-1-one has been fueled by its role in the synthesis of molecules with pharmacological relevance. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The phenoxyphenyl group, known for its ability to modulate enzyme activity through hydrophobic interactions and hydrogen bonding, has been particularly useful in designing molecules that exhibit anti-inflammatory properties. This aligns with the ongoing efforts in developing targeted therapies for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the amino group in 2-amino-1-(2-phenoxyphenyl)propan-1-one serves as a nucleophilic site that can be utilized to form covalent bonds with other functional groups. This property is exploited in the synthesis of protease inhibitors, which are crucial for treating viral infections and cancer. The combination of these features makes this compound a valuable asset in medicinal chemistry libraries, providing chemists with a scaffold to explore new chemical space for drug discovery.

Recent advancements in computational chemistry have further enhanced the utility of 2-amino-1-(2-phenoxyphenyl)propan-1-one. Molecular modeling studies have revealed that modifications to its structure can fine-tune its binding affinity to specific biological targets. For example, computational screening has identified that subtle alterations in the phenoxyphenyl ring can improve interactions with certain protein receptors, leading to more potent and selective drug candidates. These insights are being translated into experimental syntheses, where chemists are systematically exploring analogs of this compound to optimize their pharmacological profiles.

The synthesis of 2-amino-1-(2-phenoxyphenyl)propan-1-one itself is an intriguing challenge that has been addressed through various synthetic strategies. Traditional methods involve multi-step organic transformations, including condensation reactions, aromatic substitutions, and functional group interconversions. However, modern synthetic approaches have introduced more efficient routes that minimize waste and improve yields. Catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been particularly effective in constructing the complex core of this molecule with high precision.

The role of CAS No. 2229091-19-2 in academic research cannot be overstated. It serves as a reference point for scientists studying novel synthetic pathways and pharmacological mechanisms. The compound's unique structural features make it a testbed for exploring new chemical concepts that could revolutionize drug development. As research progresses, it is anticipated that 2-amino-1-(2-phenoxyphenyl)propan-1-one will continue to inspire innovative work across multiple disciplines.

In conclusion, 2-amino-1-(2-phenoxyphenyl)propan-1-one (CAS No. 2229091-19-2) represents a fascinating intersection of structural complexity and functional versatility. Its potential applications in pharmaceutical chemistry underscore its importance as a molecular scaffold for drug discovery and development. As scientists delve deeper into its properties and explore new synthetic methodologies, this compound promises to remain at the forefront of biochemical research.